Cas no 2138144-95-1 (2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 2138144-95-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6079002
• PubChem ID: 165473485
• Update Time: 2025-08-04

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• EN300-1106031
• 2138144-95-1

• Inchi： 1S/C9H11N3O/c1-2-7(6-10)12-5-3-4-8(11)9(12)13/h3-5,7H,2,11H2,1H3
• InChI Key： ZVDAWEWHCCQIHC-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1C(C#N)CC)N

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

Research Briefing on 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 2138144-95-1)

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 2138144-95-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridinone scaffold, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The compound's structure, featuring an amino-oxo-dihydropyridine moiety linked to a butanenitrile group, suggests its potential as a versatile intermediate in medicinal chemistry. Researchers have investigated its role in modulating key biological targets, including kinases and proteases, which are implicated in diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The CAS number 2138144-95-1 has become a critical identifier in databases and patent filings, reflecting its growing importance in the pharmaceutical industry.

Recent publications highlight the synthetic routes to 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile, with emphasis on optimizing yield and purity for scalable production. One study demonstrated a high-yield, one-pot synthesis using readily available starting materials, which could facilitate its adoption in industrial applications. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity, supporting its rational design for target-specific therapies.

Pharmacological evaluations of 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile have revealed its efficacy in preclinical models. For instance, in vitro assays have shown inhibitory activity against specific kinases involved in cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its metabolic stability and low cytotoxicity profile, as reported in recent toxicology studies, underscore its suitability for further development. These findings are supported by data from high-throughput screening platforms, which have identified this compound as a hit in multiple drug discovery campaigns.

In conclusion, 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 2138144-95-1) represents a promising scaffold for therapeutic intervention. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a valuable candidate for future research and development. Ongoing studies are expected to elucidate its mechanisms of action and optimize its pharmacokinetic properties, paving the way for clinical translation. Researchers and industry professionals are encouraged to monitor advancements related to this compound, as it may hold significant implications for next-generation drug discovery.